(Z)-2-cyano-N-(furan-2-ylmethyl)-3-pyridin-4-ylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(furan-2-ylmethyl)-3-pyridin-4-ylprop-2-enamide
• InChI: InChI=1S/C14H11N3O2/c15-9-12(8-11-3-5-16-6-4-11)14(18)17-10-13-2-1-7-19-13/h1-8H,10H2,(H,17,18)/b12-8-
• InChI Key: RCUNLCOUQKBBBU-WQLSENKSSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C(=CC2=CC=NC=C2)C#N
• Isomeric SMILES: C1=COC(=C1)CNC(=O)/C(=C\C2=CC=NC=C2)/C#N
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be elucidated using techniques like X-ray diffraction, NMR, FT-IR, and UV-Vis spectroscopy. For a similar compound, N-(pyridin-2-ylmethyl)furan-2-carboxamide, the crystal structure was determined by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactivity of a compound depends on its functional groups. Furan derivatives can undergo typical aldehyde reactions, such as nucleophilic additions, condensation reactions, oxidations, or reductions. They can also undergo reactions associated with the furan ring, such as electrophilic aromatic substitution or hydrogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For a similar compound, N-(pyridin-2-ylmethyl)furan-2-carboxamide, the dihedral angle between furan and pyridine rings was found to be 73.52 (14)°.

Future Directions

The future directions in the study of furan derivatives seem to be focused on their potential applications in various fields such as fuels, plastics, and pharmaceuticals. The development of more efficient and stable heterogeneous catalysts for the synthesis of bio-based amines is also a promising research direction.